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Compound of Interest

Compound Name: CGS35066

Cat. No.: B15617009

Get Quote

Application Notes and Protocols for CGS35066
For Researchers, Scientists, and Drug Development Professionals

Introduction
CGS35066 is a potent and selective aminophosphonate inhibitor of Endothelin-Converting

Enzyme-1 (ECE-1).[1][2] ECE-1 is a key metalloprotease in the endothelin signaling pathway,

responsible for the conversion of inactive big endothelin-1 (big ET-1) to the potent

vasoconstrictor endothelin-1 (ET-1).[3][4] Due to its role in ET-1 production, ECE-1 is a

therapeutic target for various cardiovascular and inflammatory diseases. CGS35066 exhibits

high selectivity for ECE-1 over neutral endopeptidase 24.11 (NEP).[4][5][6][7] These application

notes provide detailed information on the solubility of CGS35066 and protocols for its

preparation in experimental settings.
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Property Value Reference

Molecular Weight 349.28 g/mol [7]

Formula C₁₆H₁₆NO₆P [7]

CAS Number 261619-50-5 [7]

Purity ≥98% (HPLC) [3][7]

Storage
Desiccate at room

temperature.
[3][7]

In Vitro Activity
CGS35066 demonstrates potent inhibition of ECE-1 activity in vitro.

Target IC₅₀ Species Reference

Endothelin-Converting

Enzyme-1 (ECE-1)
22 nM Human [5][6]

Neutral

Endopeptidase 24.11

(NEP)

2.3 µM Rat Kidney [5][6]

Solubility Data
The solubility of CGS35066 has been determined in a limited number of solvents. Further

testing in other common laboratory solvents may be required depending on the specific

experimental needs.

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Reference

1 eq. NaOH 34.92 100 [7]
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Note: Information on the solubility of CGS35066 in other common solvents such as DMSO,

ethanol, or PBS is not readily available. Researchers should perform small-scale solubility tests

before preparing large quantities of stock solutions in alternative solvents.

Experimental Protocols
Preparation of Stock Solutions
The following protocol describes the preparation of a 100 mM stock solution of CGS35066 in 1

eq. NaOH.

Materials:

CGS35066 powder

1 N NaOH solution

Sterile, nuclease-free water

Sterile conical tubes or vials

Protocol:

Weigh the desired amount of CGS35066 powder.

For every 34.92 mg of CGS35066, add 1 mL of 1 N NaOH to achieve a final concentration of

100 mM.

Vortex briefly to dissolve the powder completely.

If necessary, the stock solution can be aliquoted into smaller volumes to avoid repeated

freeze-thaw cycles.

Store the stock solution at -20°C for long-term storage. One vendor suggests that in solution,

CGS35066 should be used within one month to prevent loss of potency.

Table for Preparing Various Concentrations of CGS35066 Stock Solution in 1 eq. NaOH:

(Based on a molecular weight of 349.28 g/mol )
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Desired
Concentration
(mM)

Mass for 1 mL (mg) Mass for 5 mL (mg)
Mass for 10 mL
(mg)

1 0.35 1.75 3.49

5 1.75 8.73 17.46

10 3.49 17.46 34.93

50 17.46 87.32 174.64

In Vitro Experiment Protocol (General Guidance)
For cell-based assays, it is crucial to minimize the final concentration of NaOH in the culture

medium to avoid pH shifts and cytotoxicity.

Protocol:

Thaw the 100 mM CGS35066 stock solution in 1 eq. NaOH.

Prepare serial dilutions of the stock solution in sterile cell culture medium to achieve the

desired final concentrations.

Crucial Step: It is highly recommended to perform a pilot experiment to determine the

maximum tolerable concentration of the NaOH vehicle in your specific cell line. This can be

done by preparing a vehicle control series (1 eq. NaOH diluted in culture medium to the

same extent as the CGS35066 dilutions) and assessing cell viability.

Add the diluted CGS35066 or vehicle control to the cell cultures and incubate for the desired

period.

In Vivo Experiment Protocol (General Guidance for Rats)
CGS35066 has been shown to be effective in vivo in rats when administered intravenously.[5]

While the exact vehicle used in the published studies is not specified, a common approach for

in vivo formulation of compounds with limited aqueous solubility is to use a co-solvent system.

Recommended Doses in Rats (Intravenous):
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0.3, 1.0, 3.0, and 10.0 mg/kg.[5]

Protocol:

Prepare the CGS35066 solution for injection. Given its solubility in NaOH, a possible

approach is to dissolve the compound in a minimal amount of 1 eq. NaOH and then dilute it

with a pharmaceutically acceptable vehicle such as saline or PBS, adjusting the pH to

physiological levels (pH 7.2-7.4) with HCl.

Crucial Step: The final formulation should be sterile and clear of any precipitates. It is

essential to perform a small-scale formulation test to ensure the compound remains in

solution at the desired concentration and physiological pH.

Administer the prepared solution to the animals via intravenous injection at the desired dose.

A vehicle control group receiving the same formulation without CGS35066 should be

included in the experimental design.

Signaling Pathway
CGS35066 inhibits Endothelin-Converting Enzyme-1 (ECE-1), which plays a crucial role in the

endothelin signaling pathway.
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Caption: Endothelin-1 signaling pathway and the inhibitory action of CGS35066.
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Experimental Workflow
The following diagram illustrates the general workflow for preparing a CGS35066 stock

solution.
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Caption: Workflow for preparing a CGS35066 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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